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Compound of Interest

Compound Name: Big gastrin

Cat. No.: B1627793 Get Quote

A Head-to-Head Comparison of "Big Gastrin"
ELISA Kits for Researchers
For researchers, scientists, and drug development professionals, the accurate quantification of

"Big gastrin" (G34), a key gastrointestinal hormone, is crucial for a wide range of studies, from

cancer research to gastrointestinal physiology. The selection of a reliable ELISA kit is a critical

first step in ensuring the validity of experimental data. This guide provides a head-to-head

comparison of commercially available "Big gastrin" ELISA kits, focusing on their performance

characteristics and experimental protocols to aid in the selection of the most suitable kit for

your research needs.

Performance Characteristics
The performance of an ELISA kit is determined by several key parameters, including sensitivity,

detection range, precision, and specificity. The following table summarizes the reported

performance characteristics of "Big gastrin" ELISA kits from various manufacturers. It is

important to note that this data is compiled from manufacturers' specifications and available

literature, and direct comparative studies are limited. Therefore, performance may vary under

different experimental conditions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1627793?utm_src=pdf-interest
https://www.benchchem.com/product/b1627793?utm_src=pdf-body
https://www.benchchem.com/product/b1627793?utm_src=pdf-body
https://www.benchchem.com/product/b1627793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Manufact
urer/Supp
lier

Kit
Name/Cat
alog No.

Sensitivit
y (pg/mL)

Detection
Range
(pg/mL)

Intra-
Assay
Precision
(CV%)

Inter-
Assay
Precision
(CV%)

Cross-
Reactivity
Highlight
s

RayBiotech
Gastrin

ELISA Kit
9.92 0.1 - 1,000

Not

specified

Not

specified

No cross-

reactivity

with

Ghrelin,

Nesfatin,

Angiotensi

n II, NPY,

and APC.

[1]

Cusabio
Rat Gastrin

ELISA Kit
0.078 0.312 - 20 <8 <10

No

significant

cross-

reactivity or

interferenc

e observed

with

analogues.

[2]

Cloud-

Clone

Corp.

ELISA Kit

for Gastrin

(GT)

(CEB224H

u)

<4.89 12.35 -

1,000

<10 <12 High

sensitivity

and

excellent

specificity

for Gastrin

(GT). No

significant

cross-

reactivity or

interferenc

e between

Gastrin

(GT) and
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analogues

was

observed.

[3]

FineTest

Human

PG80

(Circulating

progastrin)

QuickTest

ELISA Kit

(QT-

EH4077)

Not

specified

Not

specified

Specified

for low,

medium,

and high

concentrati

on samples

tested 20

times on

the same

plate.

Specified

for low,

medium,

and high

concentrati

on samples

tested 20

times on

three

different

plates.

Specifically

binds with

PG80, no

obvious

cross

reaction

with other

analogues.

[4]

Abcam

Human

Gastrin I

ELISA Kit

(ab133033

)

Not

specified

Not

specified

Not

specified

Not

specified

Human

Gastrin I

(G17-I):

100%, Big

Gastrin

(G34-I):

0.8%.[5]

Reddot

Biotech

Guinea pig

Gastrin

(GT)

ELISA Kit

(RD-GT-

Gu)

5.9
15.625 -

1000
<10 <12

Not

specified

LifeSct

Canine

Gastrin

(GT)

ELISA Kit

(96T)

Not

specified

Not

specified
<10 <12

Not

specified

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cloud-clone.com/products/CEB224Hu.html
https://www.fn-test.com/product/qt-eh4077/
https://www.abcam.com/en-us/products/elisa-kits/human-gastrin-i-elisa-kit-gast-ab133033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The general workflow for "Big gastrin" ELISA kits is similar across manufacturers, typically

involving a competitive or sandwich immunoassay format. However, incubation times, reagent

preparation, and washing steps can vary. Below is a generalized experimental protocol, with

specific details from various manufacturers highlighted. Researchers should always refer to the

specific kit manual for the most accurate and up-to-date instructions.

General Experimental Workflow:
Reagent and Sample Preparation:

Bring all reagents and samples to room temperature before use.

Reconstitute or dilute standards and controls as per the kit instructions to generate a

standard curve.

Prepare wash buffer by diluting the concentrated stock.

Dilute samples as necessary to fall within the detection range of the assay.

Assay Procedure:

Add standards, controls, and samples to the appropriate wells of the pre-coated

microplate.

For Sandwich ELISA: Add a biotin-conjugated detection antibody. Incubate.

For Competitive ELISA: Add a fixed amount of HRP-conjugated "Big gastrin" and the

specific antibody. Incubate.

Wash the plate multiple times to remove unbound reagents.

Add Streptavidin-HRP (for sandwich ELISA) or substrate solution (for competitive ELISA).

Incubate.

Stop the reaction and measure the absorbance at the specified wavelength (typically 450

nm).
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Data Analysis:

Generate a standard curve by plotting the absorbance values against the corresponding

concentrations of the standards.

Determine the concentration of "Big gastrin" in the samples by interpolating their

absorbance values from the standard curve.

Key Variations in Protocols:
Incubation Times: Incubation times for sample/antibody binding and substrate reaction can

vary significantly between kits, ranging from 1 to 2.5 hours for the initial incubation and 15 to

60 minutes for the substrate incubation.

Assay Format: Kits may employ either a sandwich ELISA or a competitive ELISA format. This

will alter the specific steps of adding detection reagents.

Washing Steps: The number of washes and the volume of wash buffer per well can differ.

Thorough washing is critical for reducing background and ensuring accurate results.

Mandatory Visualizations
To further clarify the biological context and experimental process, the following diagrams are

provided.

Gastrin Signaling Pathway
Gastrin exerts its physiological effects primarily through the cholecystokinin B receptor

(CCKBR), a G-protein coupled receptor. Upon binding, it activates downstream signaling

cascades, leading to various cellular responses, including gastric acid secretion and cell

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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